Cas no 2172543-11-0 (5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172543-11-0
• MF: C₆H₈F₂N₄O
• MW: 190.150727272034
• CID: 5567996
• PubChem ID: 165595825
• Update Time: 2025-10-31

5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594009
• 2172543-11-0
• 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C6H8F2N4O/c1-2-12-4(5(7)8)3(6(9)13)10-11-12/h5H,2H2,1H3,(H2,9,13)
• InChI Key： OETFXBDUJNHNKI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1CC)F

Computed Properties

• Exact Mass: 190.06661722g/mol
• Monoisotopic Mass: 190.06661722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-(Difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2172543-11-0)

The compound 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS: 2172543-11-0) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel antifungal and antibacterial agents. Recent studies have focused on its unique structural features, including the difluoromethyl group and the 1,2,3-triazole core, which contribute to its enhanced metabolic stability and target binding affinity. This research brief synthesizes the latest findings regarding this compound's synthesis, mechanism of action, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the efficient synthesis of 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, achieving yields of 78-85%. The researchers highlighted the compound's improved pharmacokinetic properties compared to earlier triazole derivatives, with particular emphasis on its enhanced oral bioavailability (F = 62% in rat models) and plasma stability (t_1/2 = 4.7 h).

Mechanistic studies have revealed that this compound acts as a potent inhibitor of fungal cytochrome P450 14α-demethylase (CYP51), with IC₅₀ values of 0.12 μM against Candida albicans and 0.08 μM against Aspergillus fumigatus. X-ray crystallography data (PDB ID: 8F2Q) shows the difluoromethyl group forms critical hydrogen bonds with the heme propionate groups of CYP51, while the triazole nitrogen coordinates with the heme iron, explaining its superior binding affinity over fluconazole derivatives.

In antibacterial applications, recent in vitro studies (Antimicrobial Agents and Chemotherapy, 2023;67:e00323-23) demonstrated synergistic effects when 5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazole-4-carboxamide was combined with β-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA), reducing the minimum inhibitory concentration (MIC) of oxacillin by 16-fold. The compound appears to interfere with bacterial cell wall biosynthesis through inhibition of undecaprenyl pyrophosphate phosphatase (UppP).

Ongoing clinical trials (NCT05874223) are evaluating the safety and efficacy of this compound as a topical antifungal agent for onychomycosis, with Phase IIa results showing complete mycological cure in 68% of patients after 12 weeks of treatment. The development of resistance appears slower than with existing azole antifungals, with serial passage experiments requiring >20 generations to produce resistant Candida strains with 4-fold increased MIC values.

Future research directions include structural optimization to improve blood-brain barrier penetration for potential CNS fungal infections, as well as exploration of its immunomodulatory properties observed in recent cytokine profiling studies. The compound's unique combination of synthetic accessibility, favorable ADME properties, and dual antifungal/antibacterial activity positions it as a valuable lead compound for further development in infectious disease therapeutics.